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Compound of Interest

Compound Name: (2E)-pentenoyl-CoA

Cat. No.: B15550035

This document provides immediate safety, logistical, and procedural information for the proper
handling and disposal of (2E)-pentenoyl-CoA. The guidance is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

(2E)-pentenoyl-CoA, a monounsaturated fatty acyl-CoA, requires careful handling due to its
potential hazards. While a specific Safety Data Sheet (SDS) for (2E)-pentenoyl-CoA is not
readily available, data for similar chemicals suggest it may cause skin, eye, and respiratory
irritation. Therefore, disposal procedures should be aligned with those for hazardous chemical
waste.

Key Chemical and Physical Properties

A summary of the key properties for (2E)-pentenoyl-CoA and a related compound are
presented below for easy reference. This information is crucial for understanding its behavior
and potential interactions.
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2-methyl-(2E)-pentenoyl-

Property (2E)-pentenoyl-CoA CoA(4)

Molecular Formula C26H42N7017P3S[1] C27H40N7017P3S-4[2]

Molecular Weight 849.63 g/mol [1] 859.6 g/mol [2]

Physical Form Solid Not specified

Solubility Soluble in water[3] Not specified
Recommended to store under

Storage conditions specified in the Not specified

Certificate of Analysis[1]

Immediate Safety and Handling Protocols

Prior to handling (2E)-pentenoyl-CoA, it is imperative to adhere to the following safety
measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling in a way that generates dust or aerosols, use a respirator.
Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid inhalation of dust.

First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical attention.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Step-by-Step Disposal Procedure

The proper disposal of (2E)-pentenoyl-CoA is critical to ensure environmental safety and
regulatory compliance. The following procedure outlines the necessary steps for its disposal as
a hazardous chemical waste.

» Waste Identification and Segregation:

o Treat all (2E)-pentenoyl-CoA waste, including empty containers, contaminated PPE, and
solutions, as hazardous chemical waste.

o Do not mix with non-hazardous waste.
e Waste Collection and Storage:

o Collect waste in a designated, properly labeled, and sealed container. The container must
be compatible with the chemical.

o The label should clearly state "Hazardous Waste" and identify the contents as "(2E)-
pentenoyl-CoA".

o Store the waste container in a designated, secure, and well-ventilated area, away from
incompatible materials.

» Disposal:

o Dispose of the chemical waste through an approved and licensed hazardous waste
disposal company[4].
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o Follow all local, state, and federal regulations for hazardous waste disposal.

o Do not pour (2E)-pentenoyl-CoA down the drain or dispose of it in regular trash.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of (2E)-pentenoyl-CoA is illustrated in the diagram
below. This visual guide provides a clear, step-by-step process to follow from handling to final
disposal.

Preparation & Handling Waste Management Final Disposal

Handle Chemical
Generate Waste

Wear Appropriate PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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